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Abstract

Confoline is a naturally occurring tropane alkaloid that has been identified in plant species of
the Convolvulus genus. This technical guide provides a comprehensive overview of the
chemical structure and known properties of Confoline. Due to the limited availability of
extensive research dedicated solely to this compound, this guide synthesizes available data
and provides context based on related compounds and analytical techniques. The document
covers Confoline's molecular architecture, physicochemical properties, and insights into its
potential biological significance, offering a foundational resource for researchers in natural
product chemistry, pharmacology, and drug discovery.

Chemical Structure and Identification

Confoline is chemically classified as a tropane alkaloid, characterized by the presence of an 8-
azabicyclo[3.2.1]octane nucleus. Its formal chemical name is ((1R,5S)-8-formyl-8-
azabicyclo[3.2.1]octan-3-yl) 3,4-dimethoxybenzoate.[1] The structure of Confoline is
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distinguished by a 3,4-dimethoxybenzoate group attached to the tropane core. It has also been
described as (+)-N-formylconvolvine.

Table 1: Chemical Identification of Confoline

Identifier Value

Molecular Formula C17H21NOs

((1R,5S)-8-formyl-8-azabicyclo[3.2.1]octan-3-yl)

IUPAC Name ]
3,4-dimethoxybenzoate

CAS Registry Number 76971-33-0

Molecular Weight 319.35 g/mol
InChl=1S/C17H21NO5/c1-21-15-6-3-11(7-

inChi 16(15)22-2)17(20)23-14-8-12-4-5-13(9-

n
14)18(12)10-19/h3,6-7,10,12-14H,4-5,8-9H2,1-
2H3/t12-,13+,147

InChlKey KKWQKDSIGOIGIK-PBWFPOADSA-N

COC1=C(C=C(C=C1)C(=0)OC2C[C@H]3CC--
INVALID-LINK--N3C=0)OC

Canonical SMILES

Physicochemical Properties

Experimental data on the physical properties of Confoline, such as melting point, boiling point,
and solubility, are not extensively documented in publicly available literature. However,
computational predictions from established chemical databases provide theoretical values that
can guide initial experimental design.

Table 2: Predicted Physicochemical Properties of Confoline
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Property Predicted Value
Molecular Weight 319.4 g/mol
XLogP3-AA 1.4

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 6

Rotatable Bond Count 5

Exact Mass

319.14197277 g/mol

Monoisotopic Mass

319.14197277 g/mol

Topological Polar Surface Area 71.9 A2
Heavy Atom Count 23
Formal Charge 0
Complexity 429

Occurrence and Isolation

Confoline has been identified as a constituent of plants belonging to the Convolvulus genus,

specifically Convolvulus subhirsutus.[1] The isolation of Confoline from its natural source

typically involves the extraction of the plant material with a suitable solvent, followed by a series

of chromatographic separation techniques to purify the individual alkaloids.

General Experimental Protocol for Alkaloid Isolation

While a specific protocol for Confoline isolation is not detailed in the available literature, a

general methodology for the extraction and isolation of tropane alkaloids from plant material

can be described as follows:

o Extraction: Dried and powdered plant material is subjected to extraction with a solvent such

as methanol or ethanol, often under reflux to enhance efficiency.

» Acid-Base Partitioning: The crude extract is then subjected to an acid-base extraction

procedure to separate the basic alkaloids from other plant constituents. The extract is
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acidified to protonate the alkaloids, making them water-soluble. The aqueous layer is then
washed with an organic solvent to remove neutral and acidic compounds. Subsequently, the
agueous layer is basified to deprotonate the alkaloids, which are then extracted into an
immiscible organic solvent.

o Chromatographic Purification: The resulting crude alkaloid mixture is purified using
chromatographic techniques. This may involve column chromatography on silica gel or
alumina, followed by preparative thin-layer chromatography (TLC) or high-performance liquid
chromatography (HPLC) to isolate the pure Confoline.

Chromatographic Purification
(e.g., Column, HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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